Cas no 2734778-53-9 (1-(2-Bromo-5-methoxyphenyl)-2,2-dichloroethanol)

• Product Name: 1-(2-Bromo-5-methoxyphenyl)-2,2-dichloroethanol
• CAS No: 2734778-53-9
• MF: C₉H₉BrCl₂O₂
• MW: 299.98
• CID: 5080182
• Update Time: 2025-11-06

1-(2-Bromo-5-methoxyphenyl)-2,2-dichloroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-5-methoxyphenyl)-2,2-dichloroethanol

• Inchi： 1S/C9H9BrCl2O2/c1-14-5-2-3-7(10)6(4-5)8(13)9(11)12/h2-4,8-9,13H,1H3
• InChI Key： CERWFEZYOBRAMP-UHFFFAOYSA-N
• SMILES： C1=C(C(=CC(OC)=C1)C(C(Cl)Cl)O)Br

Additional information on 1-(2-Bromo-5-methoxyphenyl)-2,2-dichloroethanol

Comprehensive Guide to 1-(2-Bromo-5-methoxyphenyl)-2,2-dichloroethanol (CAS No. 2734778-53-9): Properties, Applications, and Market Insights

1-(2-Bromo-5-methoxyphenyl)-2,2-dichloroethanol (CAS No. 2734778-53-9) is a specialized halogenated aromatic compound with significant potential in pharmaceutical and agrochemical research. This bromo-methoxy-dichloro derivative has garnered attention due to its unique molecular structure, which combines electron-withdrawing and electron-donating groups in a single framework. Researchers are particularly interested in its synergistic halogen effects, which may lead to novel bioactive properties.

The compound's structural features include a benzene ring substituted with bromine at the 2-position and a methoxy group at the 5-position, coupled with a dichloroethanol side chain. This arrangement creates interesting electronic and steric properties that influence its reactivity and potential applications. Current studies focus on its role as a potential intermediate in drug synthesis, especially for developing new antimicrobial agents and central nervous system active compounds.

From a synthetic chemistry perspective, 1-(2-Bromo-5-methoxyphenyl)-2,2-dichloroethanol offers multiple reactive sites for further functionalization. The bromine atom allows for cross-coupling reactions, while the dichloroethanol moiety can participate in various nucleophilic substitution processes. These characteristics make it valuable for constructing complex molecular architectures in medicinal chemistry programs.

Recent advancements in green chemistry have sparked interest in developing more sustainable synthetic routes for this compound. Researchers are exploring catalytic methods to reduce waste generation and improve atom economy during its production. The compound's potential in biodegradable agrochemicals aligns with current environmental concerns and regulatory trends favoring eco-friendly solutions.

In the pharmaceutical sector, 1-(2-Bromo-5-methoxyphenyl)-2,2-dichloroethanol is being investigated for its possible role in neurological disorder treatments. Preliminary studies suggest its modified derivatives might interact with specific neurotransmitter receptors, though extensive clinical validation is still required. The compound's lipophilicity profile makes it particularly interesting for blood-brain barrier penetration studies.

The global market for specialty chemical intermediates like 1-(2-Bromo-5-methoxyphenyl)-2,2-dichloroethanol is experiencing steady growth, driven by increasing R&D investments in precision medicine and targeted therapies. Manufacturers are focusing on improving purity standards and developing custom synthesis services to meet diverse research needs. Quality control remains paramount, with advanced analytical techniques such as HPLC-MS being employed for characterization.

Storage and handling of 1-(2-Bromo-5-methoxyphenyl)-2,2-dichloroethanol require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper ventilation systems and personal protective equipment are recommended during experimental work. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents like dichloromethane and ethyl acetate.

Future research directions for 1-(2-Bromo-5-methoxyphenyl)-2,2-dichloroethanol include exploring its potential in material science applications, particularly as a building block for functional polymers with specific optical or electronic properties. Its aromatic-halogen interactions might contribute to novel supramolecular architectures with applications in molecular recognition systems.

For researchers sourcing this compound, it's essential to verify certificates of analysis and ensure proper chemical identification through techniques like NMR spectroscopy and mass spectrometry. The scientific community continues to investigate its full potential, with recent publications focusing on its structure-activity relationships and possible roles in catalysis and asymmetric synthesis.

As regulatory landscapes evolve, compliance with REACH regulations and other chemical safety standards remains crucial for manufacturers and users of 1-(2-Bromo-5-methoxyphenyl)-2,2-dichloroethanol. The compound's future applications will likely be shaped by ongoing discoveries in chemical biology and drug discovery platforms, making it an interesting subject for continued scientific exploration.